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Compound of Interest

Compound Name:
3,5-Dichloro-4-

fluorobenzotrifluoride

Cat. No.: B1295536 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3,5-Dichloro-4-fluorobenzotrifluoride, a key aryl fluorinated building block.[1]

The information detailed herein is essential for its application in chemical synthesis, research,

and development.

Core Physicochemical Data
The key quantitative physicochemical properties of 3,5-Dichloro-4-fluorobenzotrifluoride are

summarized in the table below for easy reference and comparison.
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Property Value Reference

CAS Number 77227-81-7 [1]

Molecular Formula Cl₂C₆H₂(F)CF₃ [1]

Molecular Weight 232.99 g/mol [1]

Physical Form Liquid [1]

Boiling Point 166-168 °C [1]

Density 1.555 g/mL at 25 °C [1]

Refractive Index n20/D 1.462 [1]

Flash Point 73 °C (163.4 °F) - closed cup [1]

Assay Purity 98% [1]

Structural Information
Identifier Value Reference

SMILES String Fc1c(Cl)cc(cc1Cl)C(F)(F)F [1]

InChI

1S/C7H2Cl2F4/c8-4-1-

3(7(11,12)13)2-5(9)6(4)10/h1-

2H

[1]

InChI Key
BWQFQKZDLBJZAW-

UHFFFAOYSA-N
[1]

Safety and Handling
3,5-Dichloro-4-fluorobenzotrifluoride is classified as a hazardous substance.

Signal Word: Danger[1]

Hazard Statements: H301 (Toxic if swallowed), H318 (Causes serious eye damage)[1]

Precautionary Codes: P280, P301 + P310 + P330, P305 + P351 + P338 + P310[1]
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Personal Protective Equipment (PPE): Recommended PPE includes eyeshields, faceshields,

gloves, and a Type ABEK (EN14387) respirator filter.[1]

Storage: Store in a cool, well-ventilated place away from heat and ignition sources.[2] Keep

containers tightly closed.[2]

Experimental Protocols
While specific experimental reports for the determination of this compound's properties are not

publicly detailed, the following are generalized, standard protocols for measuring the key

physicochemical and structural properties cited.

1. Determination of Boiling Point: The boiling point is determined using a distillation apparatus.

The liquid is heated in a flask, and the temperature at which the vapor pressure of the liquid

equals the pressure surrounding the liquid and the liquid turns into a vapor is recorded as the

boiling point. The setup is typically equipped with a thermometer to measure the temperature of

the vapor as it passes into the condenser.

2. Measurement of Density: Density is measured using a pycnometer or a digital density meter

at a specified temperature (e.g., 25 °C). The procedure involves weighing the empty

pycnometer, then weighing it again filled with a known volume of the substance. The density is

calculated by dividing the mass of the substance by its volume.

3. Measurement of Refractive Index: The refractive index is determined using a refractometer,

typically at a standard temperature of 20 °C and using the sodium D-line (589 nm). A small

sample of the liquid is placed on the prism of the refractometer, and the instrument measures

the extent to which light is bent (refracted) when it moves from air into the sample.

4. Structural Elucidation via Spectroscopic Methods: The chemical structure and purity of the

compound are typically confirmed using a suite of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample is dissolved in a deuterated

solvent (e.g., CDCl₃) and analyzed using a high-resolution NMR spectrometer. ¹H, ¹³C, and

¹⁹F NMR spectra provide detailed information about the molecular structure, including the

connectivity of atoms and the electronic environment of the fluorine atoms.[3]
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Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to assess purity

and confirm molecular weight. A diluted sample is injected into the GC, which separates the

compound from volatile impurities.[4] The separated compound then enters the mass

spectrometer, which ionizes the molecule and detects the mass-to-charge ratio of the

molecular ion and its fragments, confirming the molecular weight.[3]

Infrared (IR) Spectroscopy: An IR spectrum is obtained by passing infrared radiation through

a sample (typically as a neat liquid). The spectrum reveals the presence of specific functional

groups based on the absorption of characteristic frequencies of radiation, such as C-F, C-Cl,

and aromatic C-H bonds.[3]

Diagrams and Workflows
The following diagram illustrates a generalized workflow for the physicochemical

characterization of a chemical compound like 3,5-Dichloro-4-fluorobenzotrifluoride.
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Caption: A generalized workflow for the synthesis, analysis, and documentation of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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